molecular formula C18H13N3O4S B2680585 2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide CAS No. 394227-72-6

2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide

Cat. No. B2680585
CAS RN: 394227-72-6
M. Wt: 367.38
InChI Key: VWTYDYYYIGKMDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 367.38. Other physical and chemical properties like density, boiling point, melting point, and flash point are not available .

Scientific Research Applications

Anti-inflammatory Applications

The compound 2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide and its derivatives have been synthesized and evaluated for anti-inflammatory activity using both in vitro and in vivo models. The synthesized compounds demonstrated promising anti-inflammatory effects, which were confirmed through various models such as protein denaturation and rat paw edema, as well as molecular docking studies to determine binding affinity towards human serum albumin (HSA) (A. P. Nikalje, N. Hirani, R. Nawle, 2015). These findings suggest a potential therapeutic application in managing inflammatory conditions.

Anticonvulsant and Antidepressant Effects

This chemical framework has also been investigated for its anticonvulsant and antidepressant activities. A study on 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives revealed significant protection against pentylenetetrazole (PTZ)-induced seizures, along with antidepressant-like activity in animal models. Among the tested compounds, several showed potent antidepressant-like activity, indicating their potential for development as treatments for neurological disorders (Xing-Hua Zhen et al., 2015).

Anticancer Agents

Recent research has focused on developing novel anticancer agents based on this chemical structure, particularly targeting A549 and K562 cell lines. One study designed and synthesized a new series of compounds, demonstrating potent antiproliferative activity and indicating mechanisms of action involving apoptosis and cell cycle arrest, mediated through the EGFR and p53-MDM2 pathways. This suggests a promising avenue for the development of targeted cancer therapies (Guanglong Zhang et al., 2023).

Antimicrobial Activity

Compounds derived from 2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide have also been explored for their antimicrobial properties. A study on the synthesis and antibacterial evaluation of derivatives highlighted their potential as novel antimicrobial agents. The research found that these compounds displayed significant activity against various bacterial strains, underscoring their potential utility in developing new antimicrobial drugs (N. Rezki, 2016).

properties

IUPAC Name

2-(1,3-dioxoisoindol-2-yl)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13N3O4S/c1-10-6-7-14(25-10)13-9-26-18(19-13)20-15(22)8-21-16(23)11-4-2-3-5-12(11)17(21)24/h2-7,9H,8H2,1H3,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VWTYDYYYIGKMDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(O1)C2=CSC(=N2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.